![molecular formula C17H15NO5 B5610540 3-{[3-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid](/img/structure/B5610540.png)
3-{[3-(acetyloxy)benzoyl]amino}-2-methylbenzoic acid
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to 3-{[3-(Acetyloxy)benzoyl]amino}-2-methylbenzoic acid often involves selective acylation reactions and polycondensation processes. For instance, the reaction of 3-acetoxybenzoyl chloride with N,N',O-tris(trimethylsilyl)-3,5-diaminobenzoic acid proceeds by highly selective acylation of amino groups, leading to the formation of polymers when polycondensed in bulk (Kricheldorf & Loehden, 1995).
Molecular Structure Analysis
Molecular and crystal structure analyses often employ techniques such as X-ray diffraction. For compounds with a similar structure, studies have shown unique dimer formations and lamellar sheet connections, indicative of complex molecular interactions and stability. One study analyzed the molecular structure of a related compound, demonstrating intricate dimer associations and crystal packing (Weissflog et al., 1996).
Chemical Reactions and Properties
Chemical reactions involving aminobenzoic acids, such as the synthesis of functionalized amino acids through reactions with α,β-acetylenic γ-hydroxy nitriles, highlight the reactivity and potential utility of these compounds in synthesizing a variety of chemical entities with unique properties (Trofimov et al., 2009).
Physical Properties Analysis
The physical properties of such compounds can be inferred from their synthesis and molecular structure analyses. These properties are crucial for determining the compound's suitability for various applications, including its solubility, stability, and reactivity under different conditions.
Chemical Properties Analysis
The chemical properties, including reactivity with other compounds, potential for forming polymers, and the ability to undergo various chemical transformations, are derived from the compound's functional groups and molecular structure. The studies mentioned provide insight into the compound's potential for further chemical modification and application in synthesizing new materials with desirable properties.
- Polymer syntheses and hyperbranched poly(ester‐amide)s based on similar compounds (Kricheldorf & Loehden, 1995).
- Novel mesogenic benzoic acids with large branches (Weissflog et al., 1996).
- Reactions of aminobenzoic acids with α,β-acetylenic γ-hydroxy nitriles (Trofimov et al., 2009).
properties
IUPAC Name |
3-[(3-acetyloxybenzoyl)amino]-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO5/c1-10-14(17(21)22)7-4-8-15(10)18-16(20)12-5-3-6-13(9-12)23-11(2)19/h3-9H,1-2H3,(H,18,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEFYFPNOLAFIAJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C2=CC(=CC=C2)OC(=O)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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